Cas no 2092621-64-0 (Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl-)

• Product Name: Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl-
• CAS No: 2092621-64-0
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 4760379
• Update Time: 2026-02-26

Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl-

• Inchi： 1S/C8H8BrFO/c1-5-7(10)3-6(9)4-8(5)11-2/h3-4H,1-2H3
• InChI Key： JFOAWFDYAASEEE-UHFFFAOYSA-N
• SMILES： C1(F)=CC(Br)=CC(OC)=C1C

Additional information on Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl-

Recent Advances in the Study of Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- (CAS: 2092621-64-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- (CAS: 2092621-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- as a versatile intermediate in the synthesis of complex organic molecules. Its unique substitution pattern, featuring bromo, fluoro, and methoxy groups, makes it an attractive candidate for further functionalization. Researchers have successfully employed this compound in the development of novel heterocyclic frameworks, which are crucial in medicinal chemistry for designing drugs with improved efficacy and reduced side effects.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- exhibit promising inhibitory effects against specific enzyme targets associated with inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibition of protein kinases involved in cancer cell proliferation, suggesting its potential as a scaffold for anticancer drug development.

Furthermore, the compound's pharmacokinetic properties have been investigated in recent preclinical trials. Its moderate lipophilicity, attributed to the methoxy and bromo substituents, appears to enhance membrane permeability while maintaining acceptable metabolic stability. These characteristics are critical for optimizing drug-like properties and improving bioavailability in potential therapeutic applications.

From a synthetic chemistry perspective, novel methodologies have been developed to access Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- and its derivatives more efficiently. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling approach that significantly improves the yield and purity of this compound, addressing previous challenges in its large-scale production. This advancement is particularly relevant for pharmaceutical applications where consistent quality and scalability are paramount.

Looking forward, researchers are exploring the potential of Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- in targeted drug delivery systems. Its structural features make it amenable to conjugation with various drug carriers, nanoparticles, and imaging agents. This multifunctionality positions the compound as a valuable tool in the development of theranostic agents that combine therapeutic and diagnostic capabilities.

In conclusion, Benzene, 5-bromo-1-fluoro-3-methoxy-2-methyl- (CAS: 2092621-64-0) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its full potential, particularly in the areas of oncology and inflammation. As synthetic methodologies improve and biological investigations progress, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.